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Compound of Interest

Compound Name: Erioside

Cat. No.: B3029706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Erioside. Erioside is a coumarin glucoside isolated from

Lasiosiphon eriocephalus, a plant belonging to the Thymelaeaceae family (genus Gnidia).[1]

Plants in this family are known to contain potent toxins, including skin-irritating and

cocarcinogenic daphnane-type diterpene esters.[1] Due to the absence of a specific Safety

Data Sheet (SDS) for Erioside, a highly cautious approach based on the known hazards of its

source organism and related compounds is mandatory.

Hazard Summary and Quantitative Data
Given the toxic nature of the plant source, Erioside and its extracts should be handled as

potentially hazardous substances. The dust from the dried bark of related species is known to

irritate the eyes, nostrils, and face.[2] The primary concerns are skin and eye irritation, potential

allergic reactions, and unknown long-term toxicity.
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Hazard Category
Associated
Compound/Source

Description Quantitative Data

Acute Toxicity

Lasiosiphon

eriocephalus (Hexane

extract of roots)

Lethal to cats at a low

dosage.[3] The leaves

are considered the

most toxic part.[3]

LD50: 0.5 mg/kg (in

cats)[3]

Skin Irritation

Lasiosiphon

eriocephalus and

related Gnidia species

The plant is a

powerful vesicant

(blistering agent).[2][3]

The bark and leaves

are irritant, often

producing vesication.

[2]

Not available. Assume

high potential for skin

irritation and chemical

burns.

Eye and Respiratory

Irritation

Lasiosiphon

eriocephalus

Contact with the plant

causes powerful

burning of the eyes,

nostrils, and face.[3]

Not available. Assume

high potential for

severe irritation.

Hepatotoxicity Coumarins (general)

While Erioside is a

coumarin glucoside,

some coumarins are

known to have

hepatotoxic effects in

susceptible

individuals.[4][5]

Tolerable Daily Intake

(TDI) for coumarin:

0.1 mg/kg body

weight.[4][5]

Operational Plan: Handling Erioside
This section provides a step-by-step guide for the safe handling of Erioside, from preparation

to disposal.

Engineering Controls and Work Area Preparation
Ventilation: All work with solid Erioside or solutions should be conducted in a certified

chemical fume hood to prevent inhalation of dust or aerosols.
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Designated Area: Establish a designated area for handling Erioside. This area should be

clearly marked with warning signs indicating the presence of a toxic substance.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials, waste bags, and

decontamination solutions is readily available.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent skin, eye, and respiratory exposure.

Body Protection: Wear a lab coat over a long-sleeved shirt and long pants. For handling

larger quantities or when there is a risk of splashing, a chemical-resistant apron or a

disposable suit (e.g., Tyvek) is recommended.

Hand Protection: Use nitrile or neoprene gloves. Double-gloving is recommended. Change

gloves immediately if they become contaminated.

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes. A full-face shield should be worn in addition to goggles when there is a splash

hazard.[6]

Respiratory Protection: For weighing or generating aerosols of Erioside powder, a NIOSH-

approved respirator with a particulate filter (N95, P100) is required.

Experimental Workflow
Preparation: Before starting, ensure all necessary equipment and reagents are inside the

fume hood.

Weighing: If working with solid Erioside, carefully weigh the required amount on a tared

weigh boat inside the fume hood. Use a low-flow exhaust setting if possible to minimize

disturbance of the powder.

Solubilization: Add the solvent to the solid Erioside in a closed container within the fume

hood.

Handling Solutions: Keep all containers with Erioside solutions capped when not in use.
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Post-Experiment: After completing the experiment, decontaminate all surfaces and

equipment.

Decontamination and Disposal Plan
Decontamination:

Wipe down all surfaces in the designated work area with a suitable deactivating solution

(e.g., a mild bleach solution followed by a water rinse, or as determined by laboratory-

specific protocols for natural toxins).

Decontaminate all non-disposable equipment that came into contact with Erioside.

Waste Disposal:

Solid Waste: All contaminated solid waste (gloves, weigh boats, paper towels, etc.) must

be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Erioside in a designated, sealed, and

clearly labeled hazardous waste container.

Disposal Route: All Erioside waste must be disposed of through the institution's

hazardous waste management program.[7][8][9][10][11] Do not pour Erioside waste down

the drain.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.[12]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are having difficulty breathing,

administer oxygen and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.
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Visualized Workflow for Handling Erioside

Preparation Handling Erioside (in Fume Hood) Cleanup and Disposal

Don PPE Prepare Fume Hood Assemble Materials Weigh Solid EriosideBegin Work Solubilize Erioside Perform Experiment Decontaminate Surfaces & EquipmentComplete Experiment Segregate & Label Waste Doff PPE

Hazardous Waste DisposalStore for Pickup

Wash Hands ThoroughlyExit Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of Erioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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